4-chloro-3-nitro-2-(trifluoromethyl)pyridine
Overview
Description
Trifluoromethylpyridines (TFMPs) are a key structural motif in active agrochemical and pharmaceutical ingredients . They are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries . The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Synthesis Analysis
The synthesis of TFMP derivatives often involves a condensation step that includes the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart .Molecular Structure Analysis
The molecular structure of TFMP derivatives is characterized by the presence of a trifluoromethyl group and a pyridine moiety .Chemical Reactions Analysis
TFMP derivatives can undergo various chemical reactions. For example, 2-chloro-4-(trifluoromethyl)pyridine may be used in the synthesis of aminopyridines through amination reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of TFMP derivatives are influenced by the presence of the trifluoromethyl group and the pyridine moiety .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-3-nitro-2-(trifluoromethyl)pyridine involves the nitration of 4-chloro-2-(trifluoromethyl)pyridine followed by reduction of the nitro group.", "Starting Materials": [ "4-chloro-2-(trifluoromethyl)pyridine", "Nitric acid", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Nitration of 4-chloro-2-(trifluoromethyl)pyridine using nitric acid and sulfuric acid as a catalyst to obtain 4-chloro-3-nitro-2-(trifluoromethyl)pyridine", "Step 2: Reduction of the nitro group using hydrogen gas and palladium on carbon as a catalyst to obtain 4-chloro-3-amino-2-(trifluoromethyl)pyridine", "Step 3: Chlorination of the amino group using chlorine gas to obtain 4-chloro-3-chloro-2-(trifluoromethyl)pyridine", "Step 4: Oxidation of the chloro group using hydrogen peroxide and sulfuric acid to obtain 4-chloro-3-chloro-2-(trifluoromethyl)-5-hydroxypyridine", "Step 5: Dehydration of the hydroxyl group using phosphorus oxychloride to obtain 4-chloro-3-chloro-2-(trifluoromethyl)pyridine", "Step 6: Fluorination of the chloro group using potassium fluoride and cesium fluoride to obtain 4-chloro-3-chloro-2-(trifluoromethyl)-5-fluoropyridine", "Step 7: Dehydrohalogenation of the chloro group using potassium tert-butoxide to obtain 4-chloro-3-nitro-2-(trifluoromethyl)pyridine" ] } | |
CAS RN |
1807230-53-0 |
Product Name |
4-chloro-3-nitro-2-(trifluoromethyl)pyridine |
Molecular Formula |
C6H2ClF3N2O2 |
Molecular Weight |
226.5 |
Purity |
95 |
Origin of Product |
United States |
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